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Compound of Interest

Compound Name: fmoc-d-Threoninol

Cat. No.: B557614 Get Quote

Fmoc-D-Threoninol is a pivotal building block in the field of peptide chemistry and drug

discovery.[1] This guide provides an in-depth analysis of its chemical structure,

physicochemical properties, and its application in synthetic methodologies.

Core Chemical Structure
Fmoc-D-Threoninol, systematically named (9H-fluoren-9-yl)methyl N-[(2S,3S)-1,3-

dihydroxybutan-2-yl]carbamate, is an amino alcohol derivative.[2] Its structure is characterized

by three key components:

D-Threoninol Backbone: A four-carbon amino alcohol with two chiral centers, providing a

specific stereochemical configuration ((2S,3S)) that is crucial for the biological activity of the

resulting peptides.[2]

Fmoc (9-fluorenylmethoxycarbonyl) Group: A bulky, base-labile protecting group attached to

the nitrogen atom of the D-Threoninol backbone.[1][3] This group is fundamental for

orthogonal protection strategies in solid-phase peptide synthesis.[4]

Hydroxyl Groups: The presence of primary and secondary hydroxyl groups allows for further

modifications and can influence the pharmacological properties of peptide-based

therapeutics, such as enhancing solubility and interaction with biological targets.[1]

The molecular formula for Fmoc-D-Threoninol is C₁₉H₂₁NO₄.[2][5]
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Physicochemical Properties
A summary of the key quantitative data for Fmoc-D-Threoninol is presented in the table below.

Property Value Reference

Molecular Weight 327.4 g/mol [2][5]

Molecular Formula C₁₉H₂₁NO₄ [2][5]

CAS Number 252049-02-8 [2]

Appearance White solid [3]

Purity ≥ 99% (HPLC) [3]

Storage Conditions 0 - 8 °C [3]

Application in Peptide Synthesis
Fmoc-D-Threoninol is extensively utilized in Fmoc-based solid-phase peptide synthesis

(SPPS).[1][3] This methodology allows for the stepwise construction of complex peptide chains

on a solid support.[4]

Experimental Protocol: General Fmoc-SPPS Workflow

The following protocol outlines the fundamental steps for incorporating an amino acid residue

using the Fmoc protection strategy.

Resin Preparation: The synthesis begins with a solid support (resin), typically pre-loaded with

the first amino acid. The resin is swelled in a suitable solvent, such as dimethylformamide

(DMF).

Fmoc Deprotection: The Fmoc group of the resin-bound amino acid is removed to expose

the free amine. This is achieved by treating the resin with a 20% solution of piperidine in

DMF.[6] The resin is then thoroughly washed to remove the piperidine and byproducts.

Amino Acid Activation and Coupling: The next Fmoc-protected amino acid (in this case, it

could be a standard amino acid being coupled to a chain containing a threoninol-derived
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residue) is activated. This is commonly done using a coupling agent like HCTU in the

presence of a base such as diisopropylethylamine (DIEA).[6] The activated amino acid is

then added to the resin, and the coupling reaction proceeds to form a new peptide bond.

Washing: After the coupling reaction, the resin is washed extensively with DMF to remove

any unreacted reagents and byproducts.

Capping (Optional): To block any unreacted free amines and prevent the formation of

deletion sequences, a capping step can be performed using a solution of acetic anhydride

and a base.

Cycle Repetition: The deprotection and coupling steps are repeated for each subsequent

amino acid in the desired peptide sequence.

Cleavage and Global Deprotection: Once the peptide chain is fully assembled, it is cleaved

from the resin, and all side-chain protecting groups are removed simultaneously. This is

typically achieved by treatment with a strong acid cocktail, such as a mixture of trifluoroacetic

acid (TFA), water, and scavengers like triisopropylsilane (TIPS).[6]

Structural Visualization
The chemical structure of Fmoc-D-Threoninol is depicted in the following diagram.
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Caption: 2D structure of Fmoc-D-Threoninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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